Cellular Potency in Human Whole Blood
BTK inhibitor 18 (Compound 27) demonstrates a BTK enzymatic IC50 of 142 nM and inhibits anti‑IgM‑induced B‑cell activation in human whole blood with an IC50 of 84 nM . In contrast, ibrutinib exhibits a substantially more potent BTK IC50 of 0.5 nM, while acalabrutinib displays an intermediate potency with a BTK IC50 of 5.1 nM [1]. The whole‑blood B‑cell activation IC50 of 84 nM for BTK inhibitor 18 positions it as a moderately potent covalent BTK inhibitor suitable for studies where extreme potency may confound selectivity interpretation or where a distinct potency tier is required for SAR or combination studies .
| Evidence Dimension | BTK enzymatic inhibition (IC50) and human whole blood B‑cell activation (IC50) |
|---|---|
| Target Compound Data | BTK IC50 = 142 nM; Human whole blood B‑cell activation IC50 = 84 nM |
| Comparator Or Baseline | Ibrutinib: BTK IC50 = 0.5 nM; Acalabrutinib: BTK IC50 = 5.1 nM |
| Quantified Difference | Ibrutinib is ~284‑fold more potent (0.5 nM vs 142 nM); Acalabrutinib is ~28‑fold more potent (5.1 nM vs 142 nM) in enzymatic assay |
| Conditions | In vitro enzymatic assay; Human whole blood anti‑IgM‑induced B‑cell activation |
Why This Matters
This potency differential enables researchers to select BTK inhibitor 18 (Compound 27) as a moderately potent comparator in studies where the extreme potency of ibrutinib or the intermediate potency of acalabrutinib may obscure dose‑response relationships or off‑target contributions.
- [1] PMC Table 1. Kinase Selectivity Comparison: Acalabrutinib IC50 (nM) vs Ibrutinib IC50 (nM). BTK IC50: Ibrutinib 1.5 nM, Acalabrutinib 5.1 nM. View Source
